Cas no 2228382-98-5 (1-methyl-5-(1,2,3-thiadiazol-4-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(1,2,3-thiadiazol-4-yl)-1H-pyrazol-4-amine
• CAS No: 2228382-98-5
• MF: C₆H₇N₅S
• MW: 181.218278169632
• CID: 5858880
• PubChem ID: 165674539
• Update Time: 2025-07-30

1-methyl-5-(1,2,3-thiadiazol-4-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(1,2,3-thiadiazol-4-yl)-1H-pyrazol-4-amine
• EN300-1782635
• 2228382-98-5

• Inchi： 1S/C6H7N5S/c1-11-6(4(7)2-8-11)5-3-12-10-9-5/h2-3H,7H2,1H3
• InChI Key： RSPUGARUECSIJA-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C(C=NN2C)N)N=N1

Computed Properties

• Exact Mass: 181.04221642g/mol
• Monoisotopic Mass: 181.04221642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 97.9Ų

Additional information on 1-methyl-5-(1,2,3-thiadiazol-4-yl)-1H-pyrazol-4-amine

Introduction to 1-methyl-5-(1,2,3-thiadiazol-4-yl)-1H-pyrazol-4-amine (CAS No. 2228382-98-5)

1-methyl-5-(1,2,3-thiadiazol-4-yl)-1H-pyrazol-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2228382-98-5, belongs to a class of molecules that exhibit promising characteristics for further exploration in drug discovery and development. The structural framework of this compound integrates multiple pharmacophoric elements, making it a compelling candidate for investigating its therapeutic potential.

The molecular structure of 1-methyl-5-(1,2,3-thiadiazol-4-yl)-1H-pyrazol-4-amine consists of a pyrazole core substituted with a methyl group at the 1-position and a thiadiazole moiety at the 5-position. This arrangement creates a scaffold that is conducive to interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The presence of both pyrazole and thiadiazole rings in the same molecule suggests that it may possess dual functionalities, which could be exploited for multitarget drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies have indicated that the pyrazole ring in 1-methyl-5-(1,2,3-thiadiazol-4-yl)-1H-pyrazol-4-amine can interact with hydrophobic pockets of target proteins, while the thiadiazole moiety may engage in hydrogen bonding or coordinate with metal ions. These interactions are critical for modulating the activity of enzymes such as kinases, which are often implicated in diseases like cancer and inflammation.

In addition to its structural features, 1-methyl-5-(1,2,3-thiadiazol-4-yl)-1H-pyrazol-4-amine has shown intriguing pharmacological properties in preliminary studies. Research has demonstrated its potential as an inhibitor of certain kinases, which are key players in signal transduction pathways. By modulating kinase activity, this compound could interfere with processes that contribute to cell proliferation and survival. Furthermore, its ability to cross cell membranes suggests that it may be suitable for oral administration, enhancing its therapeutic applicability.

The synthesis of 1-methyl-5-(1,2,3-thiadiazol-4-yl)-1H-pyrazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the thiadiazole ring at the 5-position of the pyrazole core is particularly challenging due to the need for precise control over reaction conditions to avoid side products. However, advances in synthetic methodologies have made it possible to achieve these transformations with increasing efficiency.

One of the most exciting aspects of studying 1-methyl-5-(1,2,3-thiadiazol-4-yl)-1H-pyrazol-4-amine is its potential in developing novel therapeutic strategies. For instance, its structure resembles known bioactive molecules that have been successful in clinical trials. By leveraging this similarity while introducing novel modifications, researchers hope to identify compounds with improved efficacy and reduced side effects. The integration of machine learning algorithms into drug discovery pipelines has further accelerated this process by predicting promising candidates based on structural and pharmacological data.

The biological evaluation of 1-methyl-5-(1,2,3-thiadiazol-4-yl)-1H-pyrazol-4-am ine has revealed several interesting findings. In vitro assays have shown that it exhibits inhibitory activity against various kinases at concentrations that are generally considered safe for further development. Additionally, preliminary toxicity studies suggest that it has a favorable safety profile when compared to existing drugs in its class. These results are encouraging and warrant further investigation into its potential as a lead compound for new therapies.

The future directions for research on 1-methyl -5-( 1 , 2 , 3 -thiadiaz ol - 4 - yl ) - 1 H - py raz ol - 4 - am ine include exploring its mechanism of action in greater detail and optimizing its chemical structure for improved pharmacological properties. Researchers are also investigating its potential applications in combination therapies, where it may be used alongside other drugs to enhance treatment outcomes. The development of novel delivery systems could further enhance its therapeutic potential by improving bioavailability and targeting specificity.

In conclusion, 1 - methyl - 5 - ( 1 , 2 , 3 - thi adia z ol - 4 - yl ) - 1 H - py ra z ol - 4 - am ine ( CAS No . 2228382 -98 -5) represents a promising compound with significant therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.